Cas no 177855-99-1 (4-Nitrophenyl 2-Acetamido-2-deoxy-4-O-2-O-α-L-fucopyranosyl)-β-D-galactopyranosyl-β-D-glucopyranoside)

4-Nitrophenyl 2-Acetamido-2-deoxy-4-O-2-O-α-L-fucopyranosyl)-β-D-galactopyranosyl-β-D-glucopyranoside structure
177855-99-1 structure
Product name:4-Nitrophenyl 2-Acetamido-2-deoxy-4-O-2-O-α-L-fucopyranosyl)-β-D-galactopyranosyl-β-D-glucopyranoside
CAS No:177855-99-1
MF:C26H38N2O17
MW:650.58312
CID:112748
PubChem ID:71307191

4-Nitrophenyl 2-Acetamido-2-deoxy-4-O-2-O-α-L-fucopyranosyl)-β-D-galactopyranosyl-β-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

    • 4-Nitrophenyl2-acetamido-2-deoxy-4-O-[2-O-(a-L-fucopyranosyl)-b-D-galactopyranosyl]-b-D-glucopyranoside
    • 4-Nitrophenyl 2-Acet
    • N-[(2S,3R,4R,5S,6R)-5-[(2S,3R,4S,5R,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-[(2S,3S,4R,5S,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxy-4-hydroxy-6-(hydroxymethyl)-2-(4-nitrophenoxy)oxan-3-yl]
    • 2)-O-b-D-galactopyranosyl-(1&reg
    • 4)-2-(acetylamino)-2
    • 4)-2-(acetylamino)-2-deoxy-
    • A-2Gal1-
    • A-4GlcNAc-
    • A-PNP
    • Fuc1-
    • W0312
    • Fuc1-α-2Gal1-β-4GlcNAc-β-PNP
    • 2)-O-beta-D-galactopyranosyl-(1→4)-2-(acetylamino)-2-deoxy-beta-D-Glucopyranoside
    • 4-Nitrophenyl O-6-deoxy-alpha-L-galactopyranosyl-(1→4-Nitrophenyl 2-acetamido-2-deoxy-4-O-[2-O-(α-L-fucopyranosyl)-β-D-galactopyranosyl]-β-D-glucopyranoside
    • 4-Nitrophenyl O-6-Deoxy-α-L-galactopyranosyl-(12)-O-β-D-galactopyranosyl-(14)-2-(acetylaMino)-2-deoxy-β-D-glucopyranoside
    • 4-Nitrophenyl O-6-deoxy-alpha-L-galactopyranosyl-(1-2)-O-beta-D-galactopyranosyl-(1-4)-2-(acetylamino)-2-deoxy-beta-D-Glucopyranoside
    • 4-Nitrophenyl 2-Acetamido-2-deoxy-4-O-2-O-α-L-fucopyranosyl)-β-D-galactopyranosyl-β-D-glucopyranoside
    • 177855-99-1
    • N-[(2S,3R,4R,5S,6R)-5-{[(2S,3R,4S,5R,6R)-4,5-DIHYDROXY-6-(HYDROXYMETHYL)-3-{[(2S,3S,4R,5S,6S)-3,4,5-TRIHYDROXY-6-METHYLOXAN-2-YL]OXY}OXAN-2-YL]OXY}-4-HYDROXY-6-(HYDROXYMETHYL)-2-(4-NITROPHENOXY)OXAN-3-YL]ACETAMIDE
    • N-[(2S,3R,4R,5S,6R)-5-[(2S,3R,4S,5R,6R)-4,5-Dihydroxy-6-(hydroxymethyl)-3-[(2S,3S,4R,5S,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxy-4-hydroxy-6-(hydroxymethyl)-2-(4-nitrophenoxy)oxan-3-yl]acetamide
    • 4-Nitrophenyl 6-deoxy-alpha-L-galactopyranosyl-(1->2)-beta-D-galactopyranosyl-(1->4)-2-acetamido-2-deoxy-beta-D-glucopyranoside
    • 4-Nitrophenyl 2-acetamido-2-deoxy-4-O-[2-O-(alpha-L-fucopyranosyl)-beta-D-galactopyranosyl]-beta-D-glucopyranoside
    • DTXSID70745390
    • 4-Nitrophenyl 2-Acetamido-2-deoxy-4-O-[2-O-alpha-L-fucopyranosyl)-beta-D-galactopyranosyl]-beta-D-glucopyranos
    • 4-Nitrophenyl 2-Acetamido-2-deoxy-4-O-[2-O-?-L-fucopyranosyl)-?-D-galactopyranosyl]-?-D-glucopyranoside
    • 4-Nitrophenyl 2-Acetamido-2-deoxy-4-O-[2-O-alpha-L-fucopyranosyl)-beta-D-galactopyranosyl]-beta-D-glucopyranoside
    • Inchi: InChI=1S/C26H38N2O17/c1-9-16(32)19(35)21(37)25(40-9)45-23-20(36)17(33)13(7-29)42-26(23)44-22-14(8-30)43-24(15(18(22)34)27-10(2)31)41-12-5-3-11(4-6-12)28(38)39/h3-6,9,13-26,29-30,32-37H,7-8H2,1-2H3,(H,27,31)/t9-,13+,14+,15+,16+,17-,18+,19+,20-,21-,22+,23+,24+,25-,26-/m0/s1
    • InChI Key: NXLTWNKLPSVELR-UOFGCEEZSA-N
    • SMILES: O=[N+](C1C=CC(O[C@@H]2O[C@H](CO)[C@@H](O[C@@H]3O[C@H](CO)[C@H](O)[C@H](O)[C@H]3O[C@@H]3O[C@@H](C)[C@@H](O)[C@@H](O)[C@@H]3O)[C@H](O)[C@H]2NC(=O)C)=CC=1)[O-]

Computed Properties

  • Exact Mass: 650.21700
  • Monoisotopic Mass: 650.21704775g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 9
  • Hydrogen Bond Acceptor Count: 17
  • Heavy Atom Count: 45
  • Rotatable Bond Count: 9
  • Complexity: 982
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 15
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 292Ų
  • XLogP3: -3.6

Experimental Properties

  • Density: 1.63±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 180-183°C
  • Solubility: Slightly soluble (2 g/l) (25 º C),
  • PSA: 292.14000
  • LogP: -3.49260

4-Nitrophenyl 2-Acetamido-2-deoxy-4-O-2-O-α-L-fucopyranosyl)-β-D-galactopyranosyl-β-D-glucopyranoside Security Information

  • Storage Condition:-20°C Freezer, Under Inert Atmosphere

4-Nitrophenyl 2-Acetamido-2-deoxy-4-O-2-O-α-L-fucopyranosyl)-β-D-galactopyranosyl-β-D-glucopyranoside Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
N499215-2mg
4-Nitrophenyl 2-Acetamido-2-deoxy-4-O-[2-O-α-L-fucopyranosyl)-β-D-galactopyranosyl]-β-D-glucopyranoside
177855-99-1
2mg
$724.00 2023-05-17
TRC
N499215-10mg
4-Nitrophenyl 2-Acetamido-2-deoxy-4-O-[2-O-α-L-fucopyranosyl)-β-D-galactopyranosyl]-β-D-glucopyranoside
177855-99-1
10mg
$2652.00 2023-05-17
TRC
N499215-5mg
4-Nitrophenyl 2-Acetamido-2-deoxy-4-O-[2-O-α-L-fucopyranosyl)-β-D-galactopyranosyl]-β-D-glucopyranoside
177855-99-1
5mg
$1728.00 2023-05-17
TRC
N499215-0.5mg
4-Nitrophenyl 2-Acetamido-2-deoxy-4-O-[2-O-α-L-fucopyranosyl)-β-D-galactopyranosyl]-β-D-glucopyranoside
177855-99-1
0.5mg
$ 165.00 2022-06-03
TRC
N499215-1mg
4-Nitrophenyl 2-Acetamido-2-deoxy-4-O-[2-O-α-L-fucopyranosyl)-β-D-galactopyranosyl]-β-D-glucopyranoside
177855-99-1
1mg
$374.00 2023-05-17
TRC
N499215-500µg
4-Nitrophenyl 2-Acetamido-2-deoxy-4-O-[2-O-α-L-fucopyranosyl)-β-D-galactopyranosyl]-β-D-glucopyranoside
177855-99-1
500µg
$201.00 2023-05-17
Biosynth
EN04931-1 mg
4-Nitrophenyl 2-acetamido-2-deoxy-4-O-[2-O-(a-L-fucopyranosyl)-b-D-galactopyranosyl]-b-D-glucopyranoside
177855-99-1
1mg
$436.59 2023-01-05
Biosynth
EN04931-5 mg
4-Nitrophenyl 2-acetamido-2-deoxy-4-O-[2-O-(a-L-fucopyranosyl)-b-D-galactopyranosyl]-b-D-glucopyranoside
177855-99-1
5mg
$1,910.35 2023-01-05
TRC
N499215-500μg
4-Nitrophenyl 2-Acetamido-2-deoxy-4-O-[2-O-α-L-fucopyranosyl)-β-D-galactopyranosyl]-β-D-glucopyranoside
177855-99-1
500μg
$ 201.00 2023-04-16
Biosynth
EN04931-0.5 mg
4-Nitrophenyl 2-acetamido-2-deoxy-4-O-[2-O-(a-L-fucopyranosyl)-b-D-galactopyranosyl]-b-D-glucopyranoside
177855-99-1
0.5 mg
$236.49 2023-01-05

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